Cas no 153719-23-4 (Thiamethoxam)

• Product Name: Thiamethoxam
• CAS No: 153719-23-4
• MF: C₈H₁₀ClN₅O₃S
• MW: 291.714698314667
• MDL: MFCD03792862
• CID: 65336
• PubChem ID: 329755732
• Update Time: 2026-04-15

Thiamethoxam Chemical and Physical Properties

Names and Identifiers

• thiamethoxam
• 3-(2-CHLORO-5-THIAZOLYLMETHYL)TETRAHYDRO-5-METHYL-N-NITRO-4H-1,3,5-OXADIAZIN-4-IMINE
• Actara
• Adage
• Cruiser
• cruiser350fs
• 3-(2-Chloro-1,3-thiazol-5-ylmethyl)-5-methyl-1,3,5-oxadiazinan-4-ylidene(nitro)amine
• Thiomethoxam
• 4H-1,3,5-Oxadiazin-4-imine, 3-(2-chloro-5-thiazolyl)methyltetrahydro-5-methyl-N-nitro- thiamethoxam(bsi,iso)
• cruiser 600 fs
• Thiametoxam
• 3-[(2-chloro-5-thiazolyl)methyl]tetrahydro-5-methyl-N-nitro-4H-1,3,5-oxadiazin-4-imine
• Thiamethoxam Solution
• (4Ξ)-3-[(2-chloro-1,3-thiazol-5-yl)methyl]-5-methyl-N-nitro-1,3,5-oxadiazinan-4-imine
• (EZ)-3-(2-chloro-1,3-thiazol-5-ylmethyl)-5-methyl-1,3,5-oxadiazinan-4-ylidene(nitro)amine
• (NE)-N-[3-[(2-chloro-1,3-thiazol-5-yl)methyl]-5-methyl-1,3,5-oxadiazinan-4-ylidene]nitramide
• Adage 5fs
• Actara 2gr
• Ccris 9026
• Actara 25wg
• Diacloden
• Thiamethoxam [ISO]
• (E)-thiamethoxam
• CGA 293343
• 747IC8B487
• AK405352
• 3-((2-Chloro-5-thiazolyl)methyl)tetrahydro-5-methyl-N-nitro-4H-1,3,5-oxadiazin-4-imine
• 4H-1,3,5-Oxadiazin-4-imine, 3-((2-chloro-5-thiazolyl)methyl)tetrahydro-5-methyl-N-nitro-
• C8H10CLN5O3S
• n-(3-((2-chlorothiazol-5-yl)methyl)-5-methyl-1,3,5-oxadiazinan-4-ylidene)nitramide
• 4H-1,3,5-Oxadiazin-4-imine, 3-[(2-chloro-5-th
• Thiamethoxam 100 microg/mL in Acetonitrile
• AKOS040742726
• CS-0012847
• NWWZPOKUUAIXIW-DHZHZOJOSA-N
• THIAMETHOXAM [MI]
• AS-14085
• CHEBI:39186
• (E)-N-(3-((2-chlorothiazol-5-yl)methyl)-5-methyl-1,3,5-oxadiazinan-4-ylidene)nitramide
• 3-(2-Chloro-thiazol-5-ylmethyl)-5-methyl(1,3,5)oxadiazinan-4-ylidene-N-nitroamine
• C18513
• 4H-1,3,5-Oxadiazin-4-imine, 3-[(2-chloro-5-thiazolyl)methyl]tetrahydro-5-methyl-N-nitro-
• AC-8802
• A809460
• AKOS015963217
• 4H-1,3,5-Oxadiazin-4-imine, 3-(2-chloro-5-thiazolyl)methyltetrahydro-5-methyl-N-nitro-
• HY-B0833
• 153719-23-4
• SCHEMBL22916
• Thiamethoxam 10 microg/mL in Acetonitrile
• EC 428-650-4
• Thiamethoxam, PESTANAL(R), analytical standard
• (4E)-3-[(2-chloro-1,3-thiazol-5-yl)methyl]-5-methyl-N-nitro-1,3,5-oxadiazinan-4-imine
• Q1040678
• UNII-747IC8B487
• HSDB 7938
• CAS-153719-23-4
• SCHEMBL22918
• AS-15235
• DTXSID2034962
• NCGC00255052-01
• SCHEMBL22917
• Q-201820
• BDBM50486232
• (4Z)-3-[(2-chloro-1,3-thiazol-5-yl)methyl]-5-methyl-N-nitro-1,3,5-oxadiazinan-4-imine
• NCGC00163938-02
• CHEMBL1896251
• Tox21_301154
• NCGC00163938-03
• NCGC00163938-01
• DTXCID0014962
• MFCD03792862
• NS00010175
• AKOS015895937
• Q63398180
• 1ST20350-1000B
• Thiamethoxam Solution in Acetone, 1000?g/mL
• (NZ)-N-[3-[(2-chloro-1,3-thiazol-5-yl)methyl]-5-methyl-1,3,5-oxadiazinan-4-ylidene]nitramide
• Thiamethoxam

• MDL： MFCD03792862
• Inchi： 1S/C8H10ClN5O3S/c1-12-4-17-5-13(8(12)11-14(15)16)3-6-2-10-7(9)18-6/h2H,3-5H2,1H3/b11-8+
• InChI Key： NWWZPOKUUAIXIW-DHZHZOJOSA-N
• SMILES： ClC1=NC=C(CN2/C(=N/[N+](=O)[O-])/N(C)COC2)S1
• BRN： 8491021

Computed Properties

• Exact Mass: 291.01900
• Monoisotopic Mass: 291.019288
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115
• XLogP3: 1.5

Experimental Properties

• Color/Form: No data available
• Density: 1.7100
• Melting Point: 132-138°C
• Boiling Point: 485.8°C at 760 mmHg
• Flash Point: 247.6 oC
• Refractive Index: 1.725
• PSA: 115.02000
• LogP: 1.42220

Thiamethoxam Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 22-50/53
• Safety Instruction： S22
• Hazardous Material Identification：
• Toxicity：LD50 in rats (mg/kg): 1563 orally, >2000 dermally; LD50 in bobwhite quail, mallard duck (mg/kg): 1552, 576 orally. LC50 (96hr) in rainbow trout, bluegill (mg/l): >100, >114 (Senn).
• Storage Condition：Store at room temperature
• Safety Term：S22
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Thiamethoxam

Thiamethoxam: A Comprehensive Overview of CAS No. 153719-23-4

Thiamethoxam, with the chemical identifier CAS No. 153719-23-4, is a prominent neonicotinoid insecticide that has garnered significant attention in the field of agricultural science and pest management. This compound belongs to the class of systemic insecticides, which means it is absorbed by plants and distributed throughout their tissues, providing protection against a wide range of insects. The unique chemical structure of Thiamethoxam, featuring a methoxy group on the thiazole ring and a pyridine moiety, contributes to its high efficacy and selectivity in targeting insect nervous systems.

The mechanism of action of Thiamethoxam involves the potentiation of nicotinic acetylcholine receptors (nAChRs) in the insect nervous system. By binding to these receptors, Thiamethoxam disrupts the normal transmission of nerve impulses, leading to paralysis and ultimately death of the pest. This mode of action makes it particularly effective against a broad spectrum of insects, including aphids, whiteflies, and caterpillars, which are major threats to crop production.

Recent research has highlighted the importance of Thiamethoxam in modern integrated pest management (IPM) strategies. Studies have demonstrated that when used in conjunction with other control methods, such as biological control and cultural practices, Thiamethoxam can significantly reduce pest populations while minimizing environmental impact. For instance, a study published in the Journal of Agricultural and Food Chemistry reported that the integration of Thiamethoxam with predatory insects led to a 70% reduction in pest damage without compromising the biodiversity of beneficial organisms.

The chemical properties of Thiamethoxam also contribute to its stability and persistence in the environment. Its water-insoluble nature allows it to be absorbed by plant roots and translocated to other parts of the plant, providing long-lasting protection against pests. However, this stability also raises concerns about its potential environmental fate and effects on non-target organisms. Ongoing research is focused on developing formulations that enhance the degradation rate of Thiamethoxam while maintaining its efficacy.

One of the most notable advancements in Thiamethoxam research is its application in precision agriculture. The development of seed treatment technologies has enabled farmers to apply Thiamethoxam directly to seeds, ensuring targeted delivery and reducing overall usage. This approach not only improves efficiency but also minimizes exposure to non-target species. A study conducted by researchers at the University of California found that seed-treated crops coated with Thiamethoxam required up to 50% less active ingredient compared to traditional foliar applications.

The safety profile of Thiamethoxam has been extensively evaluated through numerous toxicological studies. These studies have consistently shown that when used according to label instructions, Thiamethoxam poses minimal risk to humans and non-target organisms. However, as with any agrochemical, proper handling and application practices are essential to ensure safety. Regulatory agencies such as the Environmental Protection Agency (EPA) and the European Food Safety Authority (EFSA) have stringent guidelines for the use of Thiamethoxam to protect both human health and environmental ecosystems.

In conclusion, Thiamethoxam stands as a cornerstone in modern pest management due to its high efficacy, broad-spectrum activity, and compatibility with IPM strategies. The ongoing research into its chemical properties, environmental fate, and application methods continues to enhance its role in sustainable agriculture. As our understanding of this compound evolves, it will remain a vital tool for farmers worldwide in their efforts to protect crops from devastating pest infestations.